Cas no 34198-88-4 ((+-)-Isolonchocarpin)

• Product Name: (+-)-Isolonchocarpin
• CAS No: 34198-88-4
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 2039097
• PubChem ID: 38364012
• Update Time: 2025-04-21

(+-)-Isolonchocarpin Chemical and Physical Properties

Names and Identifiers

• (+-)-Isolonchocarpin
• (-)-isolonchocarpin
• (-)-isolonchocarpine
• 8,8-dimethyl-2-phenyl-2,3-dihydro-8H-pyrano[2,3-f]chromen-4-one
• isolonchocarpin
• 34198-88-4
• XI161818
• (2S)-8,8-dimethyl-2-phenyl-2,3-dihydropyrano[2,3-f]chromen-4-one

• Inchi： 1S/C20H18O3/c1-20(2)11-10-15-17(23-20)9-8-14-16(21)12-18(22-19(14)15)13-6-4-3-5-7-13/h3-11,18H,12H2,1-2H3/t18-/m0/s1
• InChI Key： GJRSGESHUAFWMY-SFHVURJKSA-N
• SMILES： O1C2C(=CC=C3C=2C=CC(C)(C)O3)C(C[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.126
• Monoisotopic Mass: 306.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids
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